Cas no 1705916-25-1 (1-(2-ethoxybenzoyl)-3-methanesulfonylpyrrolidine)

• Product Name: 1-(2-ethoxybenzoyl)-3-methanesulfonylpyrrolidine
• CAS No: 1705916-25-1
• MF: C₁₄H₁₉NO₄S
• MW: 297.369962930679
• CID: 5955309
• PubChem ID: 90584573
• Update Time: 2025-07-22

1-(2-ethoxybenzoyl)-3-methanesulfonylpyrrolidine Chemical and Physical Properties

Names and Identifiers

• 1-(2-ethoxybenzoyl)-3-methanesulfonylpyrrolidine
• (2-ethoxyphenyl)-(3-methylsulfonylpyrrolidin-1-yl)methanone
• AKOS024877060
• 1705916-25-1
• F6435-0368
• (2-ethoxyphenyl)(3-(methylsulfonyl)pyrrolidin-1-yl)methanone

• Inchi： 1S/C14H19NO4S/c1-3-19-13-7-5-4-6-12(13)14(16)15-9-8-11(10-15)20(2,17)18/h4-7,11H,3,8-10H2,1-2H3
• InChI Key： FTMJKZWYESIOBW-UHFFFAOYSA-N
• SMILES： S(C)(C1CN(C(C2C=CC=CC=2OCC)=O)CC1)(=O)=O

Computed Properties

• Exact Mass: 297.10347926g/mol
• Monoisotopic Mass: 297.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 443
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 72.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 1-(2-ethoxybenzoyl)-3-methanesulfonylpyrrolidine

Professional Introduction to Compound with CAS No. 1705916-25-1 and Product Name: 1-(2-ethoxybenzoyl)-3-methanesulfonylpyrrolidine

1-(2-ethoxybenzoyl)-3-methanesulfonylpyrrolidine, identified by its CAS number 1705916-25-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of pyrrolidine derivatives, which are widely recognized for their diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of an 2-ethoxybenzoyl group and a methanesulfonyl moiety, contribute to its unique chemical properties and reactivity, making it a valuable intermediate in synthetic chemistry.

The 2-ethoxybenzoyl substituent in the molecular structure imparts a certain level of lipophilicity, which is often desirable in drug candidates for improving membrane permeability and bioavailability. This characteristic is particularly relevant in the design of orally active pharmaceuticals, where efficient absorption through biological membranes is crucial. Additionally, the methanesulfonyl group introduces a polar, negatively charged sulfonamide functionality, which can enhance binding interactions with biological targets such as enzymes and receptors. Such functional groups are frequently employed in medicinal chemistry to modulate pharmacokinetic profiles and improve therapeutic efficacy.

In recent years, there has been a growing interest in pyrrolidine derivatives due to their broad spectrum of biological activities. These compounds have been explored for their potential roles in various therapeutic areas, including central nervous system (CNS) disorders, inflammation, and metabolic diseases. The structural motif of 1-(2-ethoxybenzoyl)-3-methanesulfonylpyrrolidine aligns well with these trends, as it combines elements that are known to interact favorably with biological systems. For instance, the pyrrolidine ring itself is a common scaffold in bioactive molecules, often found in natural products and synthetic drugs alike.

One of the most compelling aspects of this compound is its utility as a building block in synthetic chemistry. The presence of both an acyl group and a sulfonyl group provides multiple sites for further functionalization, enabling chemists to design more complex molecules with tailored properties. This flexibility has made 1-(2-ethoxybenzoyl)-3-methanesulfonylpyrrolidine a popular choice for medicinal chemists working on hit-to-lead optimization and structure-activity relationship (SAR) studies. By modifying its core structure or appending different substituents, researchers can explore new chemical space and identify novel pharmacophores.

Recent advancements in computational chemistry have further enhanced the understanding of how 1-(2-ethoxybenzoyl)-3-methanesulfonylpyrrolidine interacts with biological targets. Molecular docking studies have revealed that this compound can bind to various protein receptors with high affinity, suggesting its potential as an inhibitor or modulator of these targets. For example, preliminary simulations indicate that it may interact with enzymes involved in metabolic pathways or receptors implicated in neurological disorders. These findings are particularly exciting as they provide a rational basis for designing more effective drugs based on this scaffold.

The synthesis of 1-(2-ethoxybenzoyl)-3-methanesulfonylpyrrolidine is another area where significant progress has been made. Modern synthetic methodologies have enabled the efficient preparation of this compound with high purity and yield. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic chemistry have been particularly useful in constructing the complex framework of this molecule. These advances not only streamline the production process but also open up new possibilities for modifying its structure to improve pharmacological properties.

In the context of drug discovery pipelines, 1-(2-ethoxybenzoyl)-3-methanesulfonylpyrrolidine serves as a valuable intermediate that can be further developed into lead compounds. Its unique structural features make it amenable to various chemical transformations, allowing researchers to explore multiple therapeutic avenues simultaneously. This versatility is crucial in today's drug development landscape, where time-to-market and cost-efficiency are critical factors. By leveraging this compound as a starting point, pharmaceutical companies can accelerate their discovery programs and bring new treatments to patients more quickly.

The potential applications of 1-(2-ethoxybenzoyl)-3-methanesulfonylpyrrolidine extend beyond traditional small-molecule drug development. It has also shown promise as a key component in biocatalysis and green chemistry initiatives. The ability to functionalize this compound at multiple sites allows for the creation of chiral auxiliaries or ligands used in asymmetric synthesis. Such applications align with global efforts to develop more sustainable chemical processes that minimize waste and reduce environmental impact.

As research continues to evolve, the role of 1-(2-ethoxybenzoyl)-3-methanesulfonylpyrrolidine is likely to expand further. Emerging technologies such as artificial intelligence (AI) and machine learning (ML) are being increasingly employed to predict the biological activity of novel compounds before they are synthesized. This approach can significantly reduce the time and resources required for drug discovery by prioritizing promising candidates based on computational models. Given its favorable structural attributes, 1-(2-ethoxybenzoyl)-3-methanesulfonylpyrrolidine could be one of many compounds that benefit from these cutting-edge methodologies.

In conclusion,1-(2-ethoxybenzoyl)-3-methanesulfonylpyrrolidine (CAS No. 1705916-25-1) represents a significant advancement in pharmaceutical chemistry with broad implications for drug development and synthetic biology. Its unique structural features make it a versatile intermediate that can be modified to explore new therapeutic modalities while adhering to modern green chemistry principles. As research progresses，this compound will continue to play an important role in shaping the future of medicine，offering hope for innovative treatments across multiple disease areas.